Cas no 38818-67-6 (Isoverrucarol)

Isoverrucarol structure
Isoverrucarol structure
Product Name:Isoverrucarol
CAS No:38818-67-6
MF:C15H22O4
MW:266.332785129547
CID:313652
PubChem ID:162331
Update Time:2024-03-04

Isoverrucarol Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-ene-3,15-diol,12,13-epoxy-, (3a)-
    • Isoverrucarol
    • DOT2G8E75A
    • 3,15-Didesacetylcalonectrin
    • Q27276513
    • 12,13-Epoxytrichothec-9-ene-3,15-diol
    • TRICHOTHEC-9-ENE-3,15-DIOL, 12,13-EPOXY-, (3.ALPHA.)-
    • 38818-67-6
    • Tricothec-9-ene-3,15-diol, 12,13-epoxy-, (3alpha)-
    • 3,15-Dihydroxy-12,13-epoxytrichothec-9-ene
    • DTXSID10959611
    • UNII-DOT2G8E75A
    • 3,15-Dideacetylcalonectrin
    • (1R,2R,7R,9R,10R,12S)-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-ol
    • Inchi: 1S/C15H22O4/c1-9-3-4-14(7-16)11(5-9)19-12-10(17)6-13(14,2)15(12)8-18-15/h5,10-12,16-17H,3-4,6-8H2,1-2H3/t10-,11-,12-,13-,14-,15+/m1/s1
    • InChI Key: NBRKAFIHDFEBCP-OJVARPOJSA-N
    • SMILES: O1C[C@]21[C@H]1[C@@H](C[C@]2(C)[C@@]2(CO)CCC(C)=C[C@H]2O1)O

Computed Properties

  • Exact Mass: 266.152
  • Monoisotopic Mass: 266.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.2
  • XLogP3: 0

Experimental Properties

  • Density: 1.3
  • Boiling Point: 421°Cat760mmHg
  • Flash Point: 208.4°C
  • Refractive Index: 1.595
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